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Compound Name: 6-(Dimethylamino)nicotinaldehyde

Cat. No.: B137783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 6-
(Dimethylamino)nicotinaldehyde, a key building block in medicinal chemistry and drug

development. Due to the limited availability of public quantitative solubility data, this document

focuses on predicting its solubility based on molecular structure and provides detailed

experimental protocols for its empirical determination. Furthermore, this guide includes a

plausible synthetic route for the compound, complete with a workflow diagram and

methodology. This document aims to equip researchers with the necessary theoretical and

practical knowledge to effectively utilize 6-(Dimethylamino)nicotinaldehyde in their work.

Introduction
6-(Dimethylamino)nicotinaldehyde is a substituted pyridine derivative featuring a

dimethylamino group at the 6-position and an aldehyde at the 3-position. This unique

arrangement of functional groups makes it a valuable intermediate in the synthesis of a wide

range of biologically active molecules. The dimethylamino group can enhance aqueous

solubility and metabolic stability, while the reactive aldehyde group serves as a versatile handle

for further chemical modifications. A thorough understanding of its solubility in various organic
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solvents is paramount for its effective use in chemical synthesis, purification, formulation, and

screening.

Physicochemical Properties
A summary of the key physicochemical properties of 6-(Dimethylamino)nicotinaldehyde is

provided in the table below. This information is crucial for designing experiments and

developing handling procedures.

Property Value Reference

Molecular Formula C₈H₁₀N₂O [1][2]

Molecular Weight 150.18 g/mol [1][2]

Appearance Solid [1]

Melting Point 57-59 °C [3]

CAS Number 149805-92-5 [2]

Predicted Solubility Profile
Based on the principle of "like dissolves like," the molecular structure of 6-
(Dimethylamino)nicotinaldehyde allows for a qualitative prediction of its solubility in different

classes of organic solvents.

Polar Protic Solvents (e.g., Methanol, Ethanol): The nitrogen atom of the pyridine ring, the

nitrogen of the dimethylamino group, and the oxygen atom of the aldehyde can act as

hydrogen bond acceptors. Therefore, moderate to good solubility is expected in polar protic

solvents.

Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): The overall polarity of the molecule

suggests good solubility in polar aprotic solvents, which can engage in dipole-dipole

interactions.

Nonpolar Solvents (e.g., Hexane, Toluene): The presence of polar functional groups will

likely limit its solubility in nonpolar solvents. However, the aromatic pyridine ring may

contribute to minimal solubility.
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Quantitative Solubility Data
As of the writing of this guide, specific quantitative solubility data for 6-
(Dimethylamino)nicotinaldehyde in various organic solvents is not readily available in public

literature. Researchers are encouraged to determine this data experimentally. The following

table is provided as a template for recording experimentally determined solubility values.

Solvent Temperature (°C) Solubility (g/L) Solubility (mol/L)

Methanol 25

Ethanol 25

Isopropanol 25

Acetone 25

Acetonitrile 25

Dichloromethane 25

Ethyl Acetate 25

Tetrahydrofuran (THF) 25

Dimethyl Sulfoxide

(DMSO)
25

N,N-

Dimethylformamide

(DMF)

25

Toluene 25

Hexane 25

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of 6-
(Dimethylamino)nicotinaldehyde.

Materials and Equipment
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6-(Dimethylamino)nicotinaldehyde

Selected organic solvents (analytical grade)

Analytical balance

Vials with screw caps

Thermostatic shaker

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks

A validated analytical instrument (e.g., HPLC-UV or UV-Vis spectrophotometer)

Experimental Workflow

Preparation of Saturated Solutions
(Excess solute in known volume of solvent)

Equilibration
(Thermostatic shaker at constant temperature)

Separation of Undissolved Solid
(Syringe filtration)

Quantification
(Analytical method, e.g., HPLC-UV)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure
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Preparation of Saturated Solutions: Add an excess amount of 6-
(Dimethylamino)nicotinaldehyde to a series of vials. The amount should be sufficient to

ensure undissolved solid remains after equilibration. Accurately add a known volume (e.g.,

2.0 mL) of the selected organic solvent to each vial.

Equilibration: Securely cap the vials and place them in a thermostatic shaker set to a

constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period to reach

equilibrium (e.g., 24-48 hours).

Separation of Undissolved Solid: After equilibration, allow the vials to stand undisturbed to let

the excess solid settle. Carefully withdraw a sample of the supernatant using a syringe and

immediately pass it through a syringe filter to remove any remaining solid particles.

Quantification: Accurately dilute the clear filtrate with the same solvent to bring the

concentration within the linear range of the analytical method. Determine the concentration

of 6-(Dimethylamino)nicotinaldehyde in the diluted sample using a pre-validated analytical

method.

Synthesis of 6-(Dimethylamino)nicotinaldehyde
A plausible and efficient method for the synthesis of 6-(Dimethylamino)nicotinaldehyde
involves a nucleophilic aromatic substitution reaction starting from the commercially available

6-chloronicotinaldehyde.

Synthetic Workflow
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Reaction

6-Chloronicotinaldehyde

Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

Heat

Dimethylamine

6-(Dimethylamino)nicotinaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b137783?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

